[4-(3,4-difluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone

• IUPAC Name: [4-(3,4-difluorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-ethoxyphenyl)methanone
• InChI: InChI=1S/C23H17F2NO4S/c1-2-30-17-10-7-15(8-11-17)23(27)22-14-26(16-9-12-18(24)19(25)13-16)20-5-3-4-6-21(20)31(22,28)29/h3-14H,2H2,1H3
• InChI Key: IUKQRVHDSGRLSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C23H17F2NO4S
• Molecular Weight: 441.4 g/mol

Description

[4-(3,4-difluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone is a useful research compound. Its molecular formula is C23H17F2NO4S and its molecular weight is 441.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Regioisomeric Synthesis : Studies have detailed the synthesis of regioisomeric 1,4-benzothiazin-2-one derivatives, showcasing the chemical flexibility and potential for further modification of this class of compounds. For example, Kozminykh et al. (2002) explored the synthesis of regioisomeric dihydro-4H-benzothiazin-2-one derivatives, highlighting the chemical processes involved in creating structurally diverse molecules that could serve as precursors or analogs to the specified compound (Kozminykh, Igidov, & Kozminykh, 2002).

• Novel Heterocycles Creation : Research by Coppo and Fawzi (1998) focused on synthesizing novel heterocycles, including pyrano[3,2-c][2,1]benzothiazin-4-one derivatives, demonstrating the innovative approach to generating new molecules with potential therapeutic applications (Coppo & Fawzi, 1998).

• Side Product Characterization in Benzothiazinone Synthesis : Eckhardt et al. (2020) reported on the structural characterization of a side product in the synthesis of a benzothiazinone derivative, which is closely related to the target compound. This study provides insights into the complexities and challenges of synthesizing benzothiazinone derivatives (Eckhardt et al., 2020).

Potential Applications and Properties

• Antimicrobial Activity : Research into related compounds has shown promising antimicrobial activities, suggesting potential applications for the target compound in medicinal chemistry. Gadakh et al. (2010) synthesized and evaluated fluorine-containing benzothiazinone derivatives for their antimicrobial activity, indicating the relevance of such structural features for biological activity (Gadakh, Pandit, Rindhe, & Karale, 2010).

• Antioxidant Properties : Çetinkaya et al. (2012) explored the synthesis and antioxidant properties of derivatives related to the compound , providing a foundation for the potential antioxidant applications of such molecules (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).